![molecular formula C14H17N3O6S B7497681 ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate](/img/structure/B7497681.png)
ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate
Overview
Description
Ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate, also known as OBPC, is a synthetic compound that has been widely used in scientific research. OBPC is a benzoxazolone derivative that was first synthesized by a group of researchers in 2003. Since then, OBPC has been extensively studied for its potential applications in various fields of science.
Mechanism of Action
The mechanism of action of ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate involves the formation of a covalent bond between the sulfonamide group of this compound and the amino acid residues of the target protein. This covalent bond results in a stable complex between this compound and the protein, which can be detected through fluorescence spectroscopy.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on the biochemical and physiological properties of the target protein. This compound does not interfere with the enzymatic activity of the target protein and does not induce any significant changes in the secondary or tertiary structure of the protein.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate in lab experiments include its high selectivity and sensitivity for the detection of biomolecules. This compound is also easy to synthesize and has a high yield. However, this compound has some limitations, including its potential toxicity and the need for specialized equipment for fluorescence detection.
Future Directions
There are several future directions for the use of ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate in scientific research. One potential application is the development of this compound-based biosensors for the detection of biomolecules in complex biological matrices. This compound could also be used for the study of protein misfolding and aggregation in neurodegenerative diseases. Additionally, this compound could be used for the development of targeted drug delivery systems for the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate involves the reaction of 2-amino-6-carboxybenzoxazole with ethyl chloroformate and piperazine in the presence of a base. The reaction yields this compound as a white solid with a high yield. The purity of this compound can be further improved through recrystallization.
Scientific Research Applications
Ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate has been widely used in scientific research as a fluorescent probe for the detection of various biomolecules. This compound has been shown to selectively bind to proteins and nucleic acids, making it a useful tool for the study of protein-protein and protein-nucleic acid interactions. This compound has also been used for the detection of reactive oxygen species and metal ions in biological systems.
Properties
IUPAC Name |
ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O6S/c1-2-22-14(19)16-5-7-17(8-6-16)24(20,21)10-3-4-11-12(9-10)23-13(18)15-11/h3-4,9H,2,5-8H2,1H3,(H,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNFWIBNZMZBDTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)NC(=O)O3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101331639 | |
Record name | ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101331639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
45.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26661695 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
877646-97-4 | |
Record name | ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101331639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.